Cas no 1781172-13-1 (5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole)

5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole structure
1781172-13-1 structure
Product Name:5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole
CAS No:1781172-13-1
MF:C7H10BrN3O2
MW:248.07720041275
CID:4779594
Update Time:2023-08-17

5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole
    • Inchi: 1S/C7H10BrN3O2/c1-7(2,3)10-6(8)5(4-9-10)11(12)13/h4H,1-3H3
    • SMILES: BrC1=C(C=NN1C(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 211
  • XLogP3: 2
  • Topological Polar Surface Area: 63.6

5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB01056-5g
5-bromo-1-(tert-butyl)-4-nitro-1H-pyrazole
1781172-13-1 95%
5g
$1560 2023-09-07
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